5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide

• IUPAC Name: 5-chloro-N-(4-fluoro-2-methylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H9ClFNOS/c1-7-6-8(14)2-3-9(7)15-12(16)10-4-5-11(13)17-10/h2-6H,1H3,(H,15,16)
• InChI Key: LMBKJVAQGRYCOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=CC=C(S2)Cl
• Molecular Formula: C12H9ClFNOS
• Molecular Weight: 269.72 g/mol

Description

5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide, also known as PTC299, is a small molecule drug that has shown potential in the treatment of various cancers and infectious diseases. It is a member of the thiophene family of compounds and has a molecular weight of 326.79 g/mol.

Mechanism of Action

5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide works by inhibiting the expression of the vascular endothelial growth factor (VEGF) and other proangiogenic factors. This leads to the inhibition of tumor angiogenesis and growth. It also has antiviral properties and inhibits the replication of certain viruses.
Biochemical and Physiological Effects:
5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide has been shown to have low toxicity and is well-tolerated in preclinical studies. It has a favorable pharmacokinetic profile and is rapidly absorbed and distributed in the body. It has been shown to cross the blood-brain barrier, making it a potential candidate for the treatment of brain tumors.

Advantages and Limitations for Lab Experiments

5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide has several advantages for lab experiments, including its low toxicity, favorable pharmacokinetic profile, and ability to cross the blood-brain barrier. However, its limitations include the need for further studies to determine its efficacy in humans and the potential for drug resistance.

Future Directions

There are several future directions for the research and development of 5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide. These include the investigation of its potential in combination with other cancer therapies, the development of new formulations for improved delivery, and the exploration of its potential in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide involves several steps, including the reaction of 4-fluoro-2-methylphenylamine with thiophene-2-carboxylic acid, followed by chlorination and subsequent reaction with ammonia. The final product is obtained after purification and isolation.

Scientific Research Applications

5-chloro-N-(4-fluoro-2-methylphenyl)-2-thiophenecarboxamide has been extensively studied for its potential in the treatment of various cancers, including glioblastoma, melanoma, and colorectal cancer. It has also shown promising results in the treatment of infectious diseases such as hepatitis C and dengue fever.